Cas no 497080-76-9 (3-Benzylpiperidin-4-one)

• Product Name: 3-Benzylpiperidin-4-one
• CAS No: 497080-76-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD13191637
• CID: 1007051
• PubChem ID: 20361720
• Update Time: 2025-09-22

3-Benzylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzylpiperidin-4-one
• J-511770
• SCHEMBL11627737
• DB-071041
• DTXSID30606054
• EN300-2692190
• 497080-76-9
• CS-0269924
• AKOS016010002
• SB42790

• MDL： MFCD13191637
• Inchi： 1S/C12H15NO/c14-12-6-7-13-9-11(12)8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2
• InChI Key： DOFKUHJXLCSYBS-UHFFFAOYSA-N
• SMILES： O=C1CCNCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų